2-[(4-chlorophenyl)sulfanyl]-N-(3,5-dichloro-4-hydroxyphenyl)acetamide

• Molecular Formula: C14H10Cl3NO2S
• Molecular Weight: 362.7 g/mol
• IUPAC Name: 2-(4-chlorophenyl)sulfanyl-N-(3,5-dichloro-4-hydroxyphenyl)acetamide
• InChI: InChI=1S/C14H10Cl3NO2S/c15-8-1-3-10(4-2-8)21-7-13(19)18-9-5-11(16)14(20)12(17)6-9/h1-6,20H,7H2,(H,18,19)
• InChI Key: HCHWBLMOUFYABM-UHFFFAOYSA-N
• SMILES: C1=CC(=CC=C1SCC(=O)NC2=CC(=C(C(=C2)Cl)O)Cl)Cl

Description

2-[(4-chlorophenyl)sulfanyl]-N-(3,5-dichloro-4-hydroxyphenyl)acetamide, also known as D609, is a small molecule inhibitor that has been used in scientific research for over two decades. D609 has been shown to have a variety of effects on cellular processes, making it a valuable tool for studying various biological pathways.

Mechanism of Action

The mechanism of action of 2-[(4-chlorophenyl)sulfanyl]-N-(3,5-dichloro-4-hydroxyphenyl)acetamide involves the inhibition of phosphatidylcholine-specific phospholipase C (PC-PLC), an enzyme that plays a key role in the metabolism of phospholipids. By inhibiting PC-PLC, 2-[(4-chlorophenyl)sulfanyl]-N-(3,5-dichloro-4-hydroxyphenyl)acetamide disrupts the balance of lipid metabolism in cells, leading to a variety of cellular effects. These effects include the inhibition of cell proliferation, induction of apoptosis, and modulation of intracellular signaling pathways.
Biochemical and Physiological Effects:
2-[(4-chlorophenyl)sulfanyl]-N-(3,5-dichloro-4-hydroxyphenyl)acetamide has been shown to have a variety of biochemical and physiological effects on cells and tissues. In addition to its effects on lipid metabolism and cellular signaling, 2-[(4-chlorophenyl)sulfanyl]-N-(3,5-dichloro-4-hydroxyphenyl)acetamide has been shown to modulate ion channels, alter gene expression, and affect mitochondrial function. These effects can lead to changes in cellular metabolism, energy production, and cellular stress responses.

Advantages and Limitations for Lab Experiments

2-[(4-chlorophenyl)sulfanyl]-N-(3,5-dichloro-4-hydroxyphenyl)acetamide has several advantages for use in lab experiments. It is a small molecule inhibitor that can be easily synthesized and purified, making it a cost-effective and reliable compound for scientific research. It has a well-characterized mechanism of action and has been extensively studied in a variety of biological systems. However, 2-[(4-chlorophenyl)sulfanyl]-N-(3,5-dichloro-4-hydroxyphenyl)acetamide also has limitations, including its potential for off-target effects and its toxicity at high concentrations. Careful consideration should be given to the concentration and duration of 2-[(4-chlorophenyl)sulfanyl]-N-(3,5-dichloro-4-hydroxyphenyl)acetamide treatment in experiments.

Future Directions

There are several future directions for research on 2-[(4-chlorophenyl)sulfanyl]-N-(3,5-dichloro-4-hydroxyphenyl)acetamide. One area of interest is the development of more specific inhibitors of PC-PLC that can be used to study the role of this enzyme in cellular processes. Another area of interest is the use of 2-[(4-chlorophenyl)sulfanyl]-N-(3,5-dichloro-4-hydroxyphenyl)acetamide in combination with other compounds to enhance its effects or to target multiple pathways simultaneously. Finally, the potential clinical applications of 2-[(4-chlorophenyl)sulfanyl]-N-(3,5-dichloro-4-hydroxyphenyl)acetamide in cancer, cardiovascular disease, and other conditions warrant further investigation.
Conclusion:
In conclusion, 2-[(4-chlorophenyl)sulfanyl]-N-(3,5-dichloro-4-hydroxyphenyl)acetamide is a valuable tool for scientific research with a well-characterized mechanism of action and a variety of effects on cellular processes. Its synthesis method has been optimized to produce high yields and purity, making it a reliable and cost-effective compound for use in lab experiments. While 2-[(4-chlorophenyl)sulfanyl]-N-(3,5-dichloro-4-hydroxyphenyl)acetamide has limitations, its potential for use in cancer, cardiovascular disease, and other conditions make it an area of interest for future research.

Synthesis Methods

The synthesis of 2-[(4-chlorophenyl)sulfanyl]-N-(3,5-dichloro-4-hydroxyphenyl)acetamide involves the reaction of 3,5-dichloro-4-hydroxybenzaldehyde with 4-chlorobenzenethiol in the presence of sodium hydroxide to form the intermediate 2-[(4-chlorophenyl)sulfanyl]-3,5-dichloro-4-formylphenol. This intermediate is then reacted with N-acetylglycine in the presence of acetic anhydride to form the final product, 2-[(4-chlorophenyl)sulfanyl]-N-(3,5-dichloro-4-hydroxyphenyl)acetamide. The synthesis of 2-[(4-chlorophenyl)sulfanyl]-N-(3,5-dichloro-4-hydroxyphenyl)acetamide has been optimized to produce high yields and purity, making it a cost-effective and reliable compound for scientific research.

Scientific Research Applications

2-[(4-chlorophenyl)sulfanyl]-N-(3,5-dichloro-4-hydroxyphenyl)acetamide has been used in a variety of scientific research applications, including cancer research, neuroscience, and cardiovascular research. In cancer research, 2-[(4-chlorophenyl)sulfanyl]-N-(3,5-dichloro-4-hydroxyphenyl)acetamide has been shown to inhibit the growth and proliferation of cancer cells by inducing apoptosis and inhibiting angiogenesis. In neuroscience, 2-[(4-chlorophenyl)sulfanyl]-N-(3,5-dichloro-4-hydroxyphenyl)acetamide has been used to study the role of phospholipase A2 in neuronal signaling and synaptic plasticity. In cardiovascular research, 2-[(4-chlorophenyl)sulfanyl]-N-(3,5-dichloro-4-hydroxyphenyl)acetamide has been shown to protect against ischemia-reperfusion injury and improve cardiac function.